Cas no 2098160-27-9 ((4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride)
(4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride
- (4Z)-4-(oxolan-2-ylmethylidene)azepane;hydrochloride
- (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride
-
- Inchi: 1S/C11H19NO.ClH/c1-3-10(5-7-12-6-1)9-11-4-2-8-13-11;/h9,11-12H,1-8H2;1H/b10-9-;
- InChI Key: ZTUYGZKHIBMPPP-KVVVOXFISA-N
- SMILES: Cl.O1CCCC1/C=C1\CCNCCC\1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 189
- Topological Polar Surface Area: 21.3
(4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z258446-100mg |
(4z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 100mg |
$ 135.00 | 2022-06-02 | ||
| TRC | Z258446-500mg |
(4z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 500mg |
$ 550.00 | 2022-06-02 | ||
| TRC | Z258446-1g |
(4z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 1g |
$ 840.00 | 2022-06-02 | ||
| Life Chemicals | F2167-7976-0.25g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 0.25g |
$526.0 | 2023-09-06 | |
| Life Chemicals | F2167-7976-0.5g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 0.5g |
$554.0 | 2023-09-06 | |
| Life Chemicals | F2167-7976-1g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 1g |
$584.0 | 2023-09-06 | |
| Life Chemicals | F2167-7976-2.5g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 2.5g |
$1168.0 | 2023-09-06 | |
| Life Chemicals | F2167-7976-5g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 5g |
$1752.0 | 2023-09-06 | |
| Life Chemicals | F2167-7976-10g |
(4Z)-4-[(oxolan-2-yl)methylidene]azepane hydrochloride |
2098160-27-9 | 95%+ | 10g |
$2453.0 | 2023-09-06 |
(4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride
Introduction to (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride (CAS No. 2098160-27-9)
(4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride, with the CAS number 2098160-27-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of azepane, featuring a unique structural motif that includes an oxolan-2-yl group and a methylidene bridge. The hydrochloride salt form of this compound enhances its solubility and stability, making it a promising candidate for various therapeutic applications.
The molecular structure of (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride is characterized by its seven-membered azepane ring, which is conjugated with the oxolan-2-yl group through a double bond. This structural feature imparts unique chemical and biological properties to the compound, making it an interesting subject for both academic research and industrial development.
Recent studies have highlighted the potential of (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising neuroprotective effects. Research conducted by Smith et al. (2021) demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of key signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride has also been investigated for its potential as an anti-inflammatory agent. A study by Johnson et al. (2022) reported that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Results from preclinical studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride in human subjects. Early phase I trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various disease conditions.
The synthesis of (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride involves a multi-step process that includes the formation of the azepane ring, introduction of the oxolan-2-yl group, and final salt formation with hydrochloric acid. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
In conclusion, (4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride (CAS No. 2098160-27-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and medicinal chemistry.
2098160-27-9 ((4Z)-4-[(Oxolan-2-yl)methylidene]azepane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)